Cas no 1806280-41-0 (Methyl 2-cyano-4-iodo-3-methoxybenzoate)

• Product Name: Methyl 2-cyano-4-iodo-3-methoxybenzoate
• CAS No: 1806280-41-0
• MF: C₁₀H₈INO₃
• MW: 317.079895019531
• CID: 4951832
• Update Time: 2025-05-23

Methyl 2-cyano-4-iodo-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-iodo-3-methoxybenzoate

• Inchi： 1S/C10H8INO3/c1-14-9-7(5-12)6(10(13)15-2)3-4-8(9)11/h3-4H,1-2H3
• InChI Key： ILGAMZDLRWCJGI-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(C#N)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-4-iodo-3-methoxybenzoate

Methyl 2-cyano-4-iodo-3-methoxybenzoate (CAS No. 1806280-41-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-4-iodo-3-methoxybenzoate (CAS No. 1806280-41-0) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its role in the development of various therapeutic agents. The presence of both cyano and iodo substituents makes it a valuable building block for further chemical modifications, enabling the synthesis of complex molecules with high precision and efficiency.

The structural motif of Methyl 2-cyano-4-iodo-3-methoxybenzoate includes a benzoic acid core substituted with a cyano group at the 2-position and an iodo atom at the 4-position, along with a methoxy group at the 3-position. This arrangement provides multiple sites for functionalization, making it an ideal candidate for constructing more intricate pharmacophores. The cyano group, in particular, is known for its ability to participate in various reactions such as nucleophilic addition and condensation reactions, while the iodo atom serves as a versatile handle for cross-coupling reactions, including Suzuki, Heck, and Buchwald-Hartwig couplings.

In recent years, the demand for Methyl 2-cyano-4-iodo-3-methoxybenzoate has surged due to its applications in the synthesis of bioactive molecules. One notable area of research involves its use in the development of anticancer agents. The benzoic acid scaffold is a common feature in many natural products and drug candidates, and modifications at specific positions can lead to enhanced biological activity. For instance, studies have shown that compounds derived from this intermediate exhibit promising cytotoxic effects against various cancer cell lines. The iodo substituent, in particular, has been utilized to introduce aryl groups via palladium-catalyzed cross-coupling reactions, leading to the generation of novel arylated benzoates with improved pharmacological properties.

Another significant application of Methyl 2-cyano-4-iodo-3-methoxybenzoate lies in the field of antiviral drug discovery. The structural features of this compound allow for the design of molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication. Recent research has highlighted its role in synthesizing derivatives that target RNA-dependent RNA polymerases (RdRp) and proteases essential for viral replication cycles. The cyano group has been found to enhance binding affinity through hydrogen bonding interactions, while the methoxy group contributes to lipophilicity, optimizing membrane permeability for better drug delivery.

The pharmaceutical industry has also explored Methyl 2-cyano-4-iodo-3-methoxybenzoate as a precursor for developing anti-inflammatory agents. Inflammatory diseases are often characterized by elevated levels of pro-inflammatory cytokines and oxidative stress, necessitating the development of drugs that can modulate these pathways. Compounds derived from this intermediate have shown potential in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in prostaglandin and leukotriene synthesis. Additionally, the iodo substituent allows for further derivatization into fluorinated analogs, which have been reported to exhibit enhanced anti-inflammatory activity.

In conclusion, Methyl 2-cyano-4-iodo-3-methoxybenzoate (CAS No. 1806280-41-0) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical modifications, making it indispensable in the development of anticancer, antiviral, and anti-inflammatory agents. As research continues to uncover new therapeutic targets and mechanisms, the significance of this compound is expected to grow further. The ongoing exploration of its derivatives and synthetic applications underscores its importance as a cornerstone in modern drug discovery and development.